Cas no 66728-55-0 (2-Bromo-1-(4-chloronaphthalen-1-yl)ethan-1-one)

• Product Name: 2-Bromo-1-(4-chloronaphthalen-1-yl)ethan-1-one
• CAS No: 66728-55-0
• MF: C₁₂H₈BrClO
• MW: 283.548321723938
• CID: 2796337
• PubChem ID: 71369106
• Update Time: 2025-06-10

2-Bromo-1-(4-chloronaphthalen-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• DTXCID50742887
• AKOS018157912
• 854-969-7
• 66728-55-0
• Ethanone, 2-bromo-1-(4-chloro-1-naphthalenyl)-
• 2-Bromo-1-(4-chloronaphthalen-1-yl)ethan-1-one
• EN300-5018351
• DTXSID90792144

• Inchi： 1S/C12H8BrClO/c13-7-12(15)10-5-6-11(14)9-4-2-1-3-8(9)10/h1-6H,7H2
• InChI Key： MKKGAEKLTOUYOP-UHFFFAOYSA-N
• SMILES： BrCC(C1C=CC(=C2C=CC=CC2=1)Cl)=O

Computed Properties

• Exact Mass: 281.94471Da
• Monoisotopic Mass: 281.94471Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Additional information on 2-Bromo-1-(4-chloronaphthalen-1-yl)ethan-1-one

2-Bromo-1-(4-chloronaphthalen-1-yl)ethan-1-one: A Comprehensive Overview

2-Bromo-1-(4-chloronaphthalen-1-yl)ethan-1-one (CAS No. 66728-55-0) is a highly specialized organic compound that has garnered significant attention in the fields of organic synthesis, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a bromine atom, a chlorinated naphthalene ring, and a ketone group. The combination of these functional groups makes it a versatile building block for various chemical reactions and applications.

The naphthalene ring in 2-Bromo-1-(4-chloronaphthalen-1-yl)ethan-1-one serves as a rigid aromatic system, providing stability and facilitating various substitution reactions. The presence of the bromine atom at the 2-position introduces reactivity, making it an ideal substrate for nucleophilic substitutions. Additionally, the chlorine substituent at the 4-position of the naphthalene ring enhances the compound's electronic properties, making it suitable for applications in drug design and material synthesis.

Recent studies have highlighted the potential of 2-Bromo-1-(4-chloronaphthalen-1-yl)ethan-1-one in the development of novel pharmaceutical agents. Researchers have explored its role as a precursor in the synthesis of bioactive molecules, particularly those targeting cancer and neurodegenerative diseases. The compound's ability to undergo regioselective substitutions has been leveraged to create derivatives with enhanced pharmacokinetic profiles.

In the realm of materials science, 2-Bromo-1-(4-chloronaphthalen-1-yl)ethan-1-one has been utilized as a monomer in the synthesis of advanced polymers. Its aromatic system contributes to the thermal stability and mechanical properties of the resulting materials. Furthermore, its bromine content enables cross-linking reactions, which are crucial for achieving desired material characteristics.

The synthesis of 2-Bromo-1-(4-chloronaphthalen-1-yl)ethan-1-one typically involves multi-step organic reactions. A common approach includes the bromination of a chlorinated naphthalene derivative followed by ketone formation through oxidation or condensation reactions. The optimization of these steps has been a focus of recent research, with chemists seeking to improve yield and purity while minimizing environmental impact.

From an environmental standpoint, 2-Bromo-1-(4-chloronaphthalen-1-y l)ethan -one exhibits moderate persistence in aquatic environments. However, its application in industrial settings is carefully regulated to ensure minimal ecological impact. Ongoing studies are exploring biodegradation pathways and alternative synthesis methods to enhance sustainability.

In conclusion, 2-Bromo - 1 -(4 - chloro naphth al en - 1 - yl ) eth an - 1 - one (CAS No. 66728 -55 -0 ) stands as a pivotal compound in modern chemistry. Its unique structure and reactivity make it invaluable across diverse applications, from drug discovery to materials innovation. As research continues to uncover new potential uses and optimized synthesis routes, this compound is poised to play an even greater role in advancing scientific and technological frontiers.